Cas no 1416714-17-4 (3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo3,4-cpyridine)

• Product Name: 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo3,4-cpyridine
• CAS No: 1416714-17-4
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• MDL: MFCD22689841
• CID: 4779058
• Update Time: 2025-06-08

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine
• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo3,4-cpyridine

• MDL： MFCD22689841
• Inchi： 1S/C12H14BrN3O2/c1-17-12-10-8(5-6-14-12)11(13)15-16(10)9-4-2-3-7-18-9/h5-6,9H,2-4,7H2,1H3
• InChI Key： JZDXKAFHGOGHFK-UHFFFAOYSA-N
• SMILES： BrC1C2C=CN=C(C=2N(C2CCCCO2)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.6
• Topological Polar Surface Area: 49.2

Additional information on 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo3,4-cpyridine

Introduction to 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo[3,4-cpyridine (CAS No. 1416714-17-4)

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo[3,4-cpyridine, identified by its CAS number 1416714-17-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-cpyridine] scaffold, which is a privileged structure known for its broad biological activity and potential therapeutic applications. The presence of a bromo substituent at the 3-position and a methoxy group at the 7-position, along with a tetrahydro-2H-pyran ring, contributes to its unique chemical properties and biological interactions.

The tetrahydro-2H-pyran moiety in the molecule enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological exploration. The pyrazolo[3,4-cpyridine] core is particularly noteworthy due to its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. Recent studies have highlighted the potential of this scaffold in developing novel therapeutic agents for diseases such as cancer, inflammation, and neurodegenerative disorders.

In the context of drug discovery, 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo[3,4-cpyridine has been investigated for its ability to interact with target proteins and enzymes. The bromo substituent provides a handle for further chemical modifications via cross-coupling reactions, allowing chemists to explore analogs with enhanced potency and selectivity. The methoxy group contributes to the compound's lipophilicity, which is a critical factor in determining its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets. Molecular docking studies have shown that 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo[3,4-cpyridine can effectively bind to enzymes involved in signal transduction pathways relevant to cancer progression. This finding aligns with the growing interest in developing small-molecule inhibitors that disrupt aberrant signaling in tumor cells.

The synthesis of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo[3,4-cpyridine involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include condensation reactions to form the pyrazolo[3,4-cpyridine] core, followed by functionalization at the 3-position and 7-position via bromination and methylation, respectively. The introduction of the tetrahydro-2H-pyran ring typically involves etherification or cyclization reactions under controlled conditions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have demonstrated that derivatives of the pyrazolo[3,4-cpyridine] scaffold exhibit promising activity against various disease models. For instance, researchers have reported inhibitory effects on kinases and other enzymes implicated in cancer cell proliferation. These findings underscore the therapeutic potential of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo[3,4-cpyridine and its analogs.

The structural features of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-7-methoxy-1H-pyrazolo[3,4-cpyridine make it an excellent candidate for further exploration in medicinal chemistry. The combination of a bromo substituent for further derivatization and a methoxy group for lipophilicity modulation provides a versatile platform for designing novel therapeutics. Additionally, the tetrahydro-hydroxypropyl group enhances solubility and membrane permeability, which are crucial factors for drug efficacy.

Recent research has also highlighted the importance of understanding the metabolic stability of this compound. In vitro studies have shown that 3-Bromo-1-(tetrahydro-H[[[